Cas no 2137623-65-3 (4-Cyclopropyl-3,5-difluoropyridine)

• Product Name: 4-Cyclopropyl-3,5-difluoropyridine
• CAS No: 2137623-65-3
• MF: C₈H₇F₂N
• MW: 155.144688844681
• CID: 5277155
• Update Time: 2025-06-30

4-Cyclopropyl-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3,5-difluoropyridine
• Pyridine, 4-cyclopropyl-3,5-difluoro-
• 4-Cyclopropyl-3,5-difluoropyridine

• Inchi： 1S/C8H7F2N/c9-6-3-11-4-7(10)8(6)5-1-2-5/h3-5H,1-2H2
• InChI Key： MYZKHKZYINBSHG-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 4-Cyclopropyl-3,5-difluoropyridine

Recent Advances in the Application of 4-Cyclopropyl-3,5-difluoropyridine (CAS: 2137623-65-3) in Chemical Biology and Pharmaceutical Research

The compound 4-Cyclopropyl-3,5-difluoropyridine (CAS: 2137623-65-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its cyclopropyl and difluoropyridine moieties, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

One of the most notable applications of 4-Cyclopropyl-3,5-difluoropyridine is in the design of kinase inhibitors targeting various signaling pathways implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing selective inhibitors of the JAK-STAT pathway, which plays a critical role in immune regulation and oncogenesis. The study reported that derivatives of this compound exhibited nanomolar potency against JAK2 and favorable pharmacokinetic profiles in preclinical models.

In addition to its role in kinase inhibitor development, 4-Cyclopropyl-3,5-difluoropyridine has also been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters revealed that fluorinated pyridine derivatives, including this compound, displayed broad-spectrum activity against drug-resistant bacterial strains such as MRSA and Pseudomonas aeruginosa. The presence of the cyclopropyl group was found to enhance membrane permeability, thereby improving the compound's efficacy against Gram-negative pathogens.

Another emerging area of research involves the use of 4-Cyclopropyl-3,5-difluoropyridine in the synthesis of positron emission tomography (PET) tracers. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals described its incorporation into radiolabeled probes for imaging neuroinflammation. The compound's stability and favorable lipophilicity make it an attractive candidate for developing diagnostic tools in neurology and oncology.

Despite these promising developments, challenges remain in optimizing the bioavailability and selectivity of 4-Cyclopropyl-3,5-difluoropyridine-based compounds. Ongoing research is focused on structural modifications to reduce off-target effects and improve metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Cyclopropyl-3,5-difluoropyridine (CAS: 2137623-65-3) represents a versatile building block in medicinal chemistry with diverse therapeutic and diagnostic potential. Its applications span from kinase inhibition to antimicrobial therapy and molecular imaging, underscoring its importance in contemporary drug discovery. Future studies will likely explore its utility in additional disease contexts and further refine its pharmacological properties.